3,3'-((3-nitrophenyl)methylene)bis(1-ethyl-4-hydroxy-6-methylpyridin-2(1H)-one)

• IUPAC Name: 1-ethyl-3-[(1-ethyl-4-hydroxy-6-methyl-2-oxopyridin-3-yl)-(3-nitrophenyl)methyl]-4-hydroxy-6-methylpyridin-2-one
• InChI: InChI=1S/C23H25N3O6/c1-5-24-13(3)10-17(27)20(22(24)29)19(15-8-7-9-16(12-15)26(31)32)21-18(28)11-14(4)25(6-2)23(21)30/h7-12,19,27-28H,5-6H2,1-4H3
• InChI Key: WJUQLUKNAFZWTB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=C(C1=O)C(C2=CC(=CC=C2)[N+](=O)[O-])C3=C(C=C(N(C3=O)CC)C)O)O)C
• Molecular Formula: C23H25N3O6
• Molecular Weight: 439.5 g/mol

Description

The compound ‘3,3'-((3-nitrophenyl)methylene)bis(1-ethyl-4-hydroxy-6-methylpyridin-2(1H)-one)' is a synthetic molecule that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the bis-pyridone family and has been synthesized using various methods.

Scientific Research Applications

Organocatalysis

The compound is related to zwitterionic salts that are formed from reactions involving phenyl isothiocyanate derivatives and pyridine. These salts have been found effective as mild organocatalysts in transesterification reactions involving methyl carboxylates and alcohols in hydrocarbon solvents. This catalytic activity emphasizes the compound's potential in facilitating organic transformations, particularly under azeotropic reflux conditions (Ishihara, Niwa, & Kosugi, 2008).

Synthesis of Precursors for High-performance Polymers

The compound is structurally related to aromatic compounds with nitro groups, which serve as valuable precursors for amphoteric compounds with intriguing acid-base properties. These precursors are fundamental in synthesizing thermally stable plastics such as polyamides, polyarylates, polyimides, and polybenzoxazoles. These materials are notable for their application in creating electric interlayer insulators and protective films for semiconductors, showcasing the compound's relevance in advanced material chemistry and electronic device fabrication (Imoto et al., 2010).

Chemical Sensing and Metal Ion Removal

The compound's structural framework is associated with coordination polymers synthesized from mixed organic ligands. These polymers exhibit unique photoluminescent sensing behaviors for specific metal ions and nitro explosives, demonstrating the compound's potential in environmental monitoring and security applications. Furthermore, these materials can facilitate the easy separation of immobilized metal ions, highlighting their utility in environmental remediation and waste treatment processes (Wang et al., 2017).